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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of validated questionnaires designed to assess

knowledge about fluoride. The information is intended to assist researchers, scientists, and

drug development professionals in selecting the most appropriate instrument for their specific

needs. This document outlines the experimental protocols for the validation of these

questionnaires and presents their psychometric properties in a clear, comparative format.

Overview of Assessed Questionnaires
Two primary validated questionnaires are compared in this guide:

Fluoride Knowledge Questionnaire (FKQ): Developed to estimate the knowledge of dentists,

dental students, and other health personnel regarding fluoride use.[1][2][3][4]

Population-Based Knowledge, Attitudes, and Practices-Questionnaire on Fluoride (PBKAP-

QF): A robust 19-item questionnaire designed to assess the knowledge, attitudes, and

practices related to fluoride exposure in the general population.[5]

Quantitative Data Summary
The following table summarizes the key psychometric properties of the FKQ and PBKAP-QF,

providing a quantitative comparison of their validity and reliability.
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Psychometric Property
Fluoride Knowledge

Questionnaire (FKQ)

Population-Based

Knowledge, Attitudes, and

Practices-Questionnaire on

Fluoride (PBKAP-QF)

Number of Items 13[1][3][4]
19 (reduced from an initial 41)

[5]

Target Audience
Dentists, dental students, and

health personnel[1][2][3][4]
General population[5]

Content Validity

Assessed by a dentist and

chemical expert in the fluoride

field.[2]

Content Validity Index (CVI)

based on expert feedback; I-

CVI ranging from 0.80 to 1.00.

[5]

Construct Validity

Confirmatory Factor Analysis

(CFA) Fit Indices:-

Comparative Fit Index (CFI):

0.941- Tucker-Lewis Index

(TLI): 0.927- Root Mean

Square Error of Approximation

(RMSEA): 0.075[1][3][4]

Factor Analysis:- Kaiser-

Meyer-Olkin (KMO): 0.848-

Bartlett's Test: χ² = 6860.978,

df = 156, p < 0.01- Three

constructs extracted with factor

loadings > 0.5[5]

Reliability (Internal

Consistency)
Cronbach's Alpha: 0.68[1][3][4]

Cronbach's Alpha: Ranged

from 0.88 to 0.90[5]

Experimental Protocols
This section details the methodologies employed in the validation of the FKQ and PBKAP-QF.

Fluoride Knowledge Questionnaire (FKQ) Validation
Protocol
The development and validation of the FKQ involved a multi-step process to ensure its

psychometric soundness.[2][6]

Questionnaire Development: A panel of experts elaborated the initial set of questions.[2]
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Expert's Technical Evaluation: A dentist and a chemical expert with specialization in fluoride
reviewed the questions for technical accuracy and relevance.[2]

General Evaluation by an Expert Committee: A broader committee of experts evaluated each

item individually for clarity, coherence, and accessibility.[3]

Linguistic Evaluation: The questionnaire underwent a linguistic review to ensure clarity and

comprehensibility.[6]

Psychometric Evaluation:

Sample: The questionnaire was administered to 456 dentists, dental students, and other

health personnel.[1][2][6]

Data Collection: An electronic version of the questionnaire was distributed via social media

platforms using a snowball sampling method.[2][6]

Statistical Analysis:

Confirmatory Factor Analysis (CFA): A unidimensional categorical indicators model was

used to test the model adjustment.[1] The fit indices (CFI, TLI, and RMSEA) were used

to assess the internal structure.[2]

Reliability: Cronbach's alpha coefficient was calculated to estimate the internal

consistency of the 13 items.[1][3][4]

Population-Based Knowledge, Attitudes, and Practices-
Questionnaire on Fluoride (PBKAP-QF) Validation
Protocol
The PBKAP-QF was developed and validated to be a robust tool for assessing fluoride-related

knowledge, attitudes, and practices in the general population.[5]

Questionnaire Construction: The initial 41-item questionnaire was constructed based on an

extensive literature review and focus group discussions.[5]

Content Validity:
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Expert Review: A panel of experts reviewed the initial 41 items, which were then reduced

to 25 items based on their feedback.[5]

Content Validity Index (CVI): The CVI was calculated to assess the content validity of the

items.[5]

Final Tool Validation:

Sample: A total of 300 responses were collected for the final validation.[5]

Statistical Analysis (using IBM SPSS v. 27 and IBM AMOS v. 26):

Factor Analysis:

The suitability of the data for factor analysis was confirmed using the Kaiser-Meyer-

Olkin (KMO) measure and Bartlett's test.[5]

Factor analysis was performed to extract the underlying constructs of the

questionnaire.[5]

Reliability: Cronbach's alpha was calculated to demonstrate the internal consistency of

the final 19-item questionnaire.[5]

Confirmatory Factor Analysis (CFA): CFA was conducted to confirm the good model fit

of the final questionnaire.[5]

Visualizations
The following diagrams illustrate the typical workflow for questionnaire validation and the

hierarchical relationship of key validation concepts.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39162919/
https://pubmed.ncbi.nlm.nih.gov/39162919/
https://pubmed.ncbi.nlm.nih.gov/39162919/
https://pubmed.ncbi.nlm.nih.gov/39162919/
https://pubmed.ncbi.nlm.nih.gov/39162919/
https://pubmed.ncbi.nlm.nih.gov/39162919/
https://pubmed.ncbi.nlm.nih.gov/39162919/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Development Phase

Validation Phase

Literature Review &
Focus Groups

Initial Item
Generation

Expert Review &
Content Validity

Submit initial items

Pilot Testing

Psychometric Analysis
(Factor Analysis, Reliability)

Final Questionnaire

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b091410?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. A generalized workflow for the development and validation of a knowledge
assessment questionnaire.

Types of Validity

Questionnaire Validity
(Measures what it intends to)

Content Validity
(Expert assessment)

Construct Validity
(Theoretical constructs)

Criterion Validity
(Comparison to a standard)

Questionnaire Reliability
(Consistency of measurement)

Internal Consistency
(e.g., Cronbach's Alpha)

Click to download full resolution via product page

Figure 2. Logical relationship between key concepts in questionnaire validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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